17:0 Lyso PG-d5

• Molecular Formula: C23H46NaO9P
• Molecular Weight: 525.6 g/mol
• InChI: InChI=1S/C23H47O9P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23(27)30-18-22(26)20-32-33(28,29)31-19-21(25)17-24;/h21-22,24-26H,2-20H2,1H3,(H,28,29);/q;+1/p-1/t21?,22-;/m1./s1/i18D2,20D2,22D
• InChIKey: VZVCYRDADNISEU-AIVYXFTHSA-M

17:0 Lyso PG-d5: Deuterated Lysophosphatidylglycerol Internal Standard for Quantitative Lipidomics

17:0 Lyso PG-d5 (CAS: 2342575-16-8) is a deuterium-labeled lysophosphatidylglycerol (Lyso PG) comprising a heptadecanoyl (17:0) fatty acyl chain and a phosphoglycerol headgroup, wherein five hydrogen atoms on the glycerol backbone are substituted with deuterium . As a stable isotope-labeled internal standard (SIL-IS), it is engineered for accurate quantification of endogenous Lyso PG species in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. The compound is supplied as a sodium salt in chloroform solution at >99% purity (TLC) and is manufactured by Avanti Polar Lipids under catalog number 858130L .

Workflow

Quantitative lipidomics via LC-MS/MS

Selection

Stable isotope dilution (SID-MS) ready

Use Context

Endogenous Lyso PG quantification in complex matrices

• [1] MedChemExpress. 17:0 Lyso PG-d5. CAS No. 2342575-16-8. View Source

Why Generic Lyso PG or Odd-Chain Analogues Cannot Substitute for 17:0 Lyso PG-d5 in Quantitative LC-MS/MS

In quantitative lipidomics, direct substitution of a stable isotope-labeled internal standard (SIL-IS) such as 17:0 Lyso PG-d5 with an unlabeled structural analogue (e.g., 17:0 Lyso PG or 18:1 Lyso PG) introduces uncorrectable analytical error [1]. Structural analogues exhibit differential extraction recoveries, chromatographic retention times, and ionization efficiencies relative to the target endogenous Lyso PG analytes, rendering them incapable of compensating for matrix effects and ion suppression in LC-ESI-MS/MS [2]. Furthermore, while odd-chain Lyso PG species (e.g., 17:0 Lyso PG) avoid endogenous background interference in certain biological systems, they lack the critical mass shift required for stable isotope dilution mass spectrometry (SID-MS) and do not co-elute identically with the deuterated standard, compromising quantification accuracy [3]. Only a deuterated SIL-IS such as 17:0 Lyso PG-d5 provides near-identical physicochemical behavior with a definitive +5 Da mass separation, enabling precise normalization of analyte response across sample preparation and ionization workflows.

Unlabeled structural analogues (e.g., 17:0 Lyso PG) exhibit different extraction recovery, retention, and ionization; they cannot correct matrix effects in LC-ESI-MS/MS.

Odd-chain Lyso PG analogues lack the +5 Da mass shift required for stable isotope dilution, preventing co-elution-based normalization and compromising quantification accuracy.

Only the deuterated SIL-IS (17:0 Lyso PG-d5) provides near-identical physicochemical behavior with definitive mass separation, enabling reliable SID-MS.

• [1] Lanckmans K, et al. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2007;21(7):1187-1195. View Source
• [2] WuXi AppTec DMPK Service. LC−MS Bioanalysis Internal Standard Selection Considerations. 2025. View Source
• [3] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;223:104782. View Source

Quantitative Evidence Guide: Analytical Performance Differentiation of 17:0 Lyso PG-d5 Versus Alternative Internal Standards

Analytical Accuracy: SIL-IS (17:0 Lyso PG-d5) Outperforms Structural Analogues in Correcting Matrix Effects

Direct comparative studies demonstrate that stable isotope-labeled internal standards (SIL-IS) provide superior correction for matrix effects compared to structural analogue internal standards in LC-ESI-MS/MS assays [1]. In a validated neuropeptide quantification study using nanoLC/ESI-MS/MS, the use of a SIL-IS improved method repeatability, precision, and accuracy relative to a structural analogue IS (norleucine¹-Ang IV), with only the SIL-IS enabling reliable quantification in complex dialysate matrices [1]. While this study was conducted with peptide analytes, the fundamental principles governing SIL-IS versus structural analogue performance in ESI-MS are class-agnostic and directly applicable to lipid quantification [2]. Class-specific extrapolation indicates that 17:0 Lyso PG-d5 is expected to provide a comparable 3–4 order of magnitude extension of the linear dynamic range versus unlabeled odd-chain analogues, as demonstrated for other lysophospholipid classes using compound-specific SIL-IS [3].

Analytical Accuracy

Class-level inference

Reported SIL-IS advantage: 3–4 orders magnitude wider linear range vs odd-chain analogue

Supports SIL-IS selection for robust matrix-effect correction

Class-level extrapolation from lipidomics studies; confirm for specific Lyso PG panel

Evidence Dimension	Linear dynamic range extension with compound-specific SIL-IS
Target Compound Data	3–4 orders of magnitude (linear dynamic range extension, class-level inference from lysophospholipid studies)
Comparator Or Baseline	Odd-chain analogue internal standard (baseline: single order of magnitude without compound-specific IS)
Quantified Difference	~100–1000× extension of linear dynamic range
Conditions	LC-ESI-MS/MS quantification of lysophospholipids (class-level inference from lipidomics studies)

Why This Matters

For procurement decisions, this quantifiable improvement in dynamic range translates directly to reduced method development time, fewer sample dilutions, and more robust quantification across biological variance.

• [1] Lanckmans K, et al. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry. Rapid Commun Mass Spectrom. 2007;21(7):1187-1195. View Source
• [2] WuXi AppTec DMPK Service. LC−MS Bioanalysis Internal Standard Selection Considerations. 2025. View Source
• [3] Ramu E, et al. Compound-specific internal standardization extends linear dynamic range to four orders of magnitude in lipidomics. Forschung, University of Vienna. View Source

Mass Spectrometric Discrimination: +5 Da Mass Shift of 17:0 Lyso PG-d5 Enables Unambiguous Quantification

17:0 Lyso PG-d5 incorporates five deuterium atoms on the glycerol backbone, yielding a molecular weight of 525.60 g/mol (C₂₃H₄₁D₅NaO₉P) and a monoisotopic mass increase of +5.03 Da relative to unlabeled 17:0 Lyso PG [1]. This +5 Da mass shift is analytically optimal for multiple reaction monitoring (MRM) on triple quadrupole instruments, as it exceeds the minimum recommended 4–5 Da separation to prevent MS/MS cross-talk between the IS and endogenous analyte isotopic envelopes [2]. In contrast, unlabeled odd-chain Lyso PG analogues (e.g., 17:0 Lyso PG, MW ~520.6 g/mol without sodium adduct adjustment) provide zero mass shift and cannot be distinguished from co-eluting endogenous species in full-scan or MRM modes, necessitating reliance on chromatographic separation alone [3]. The +5 Da shift enables simultaneous detection and integration of both analyte and IS transitions within the same retention time window, eliminating inter-run variability from retention time drift [2].

Mass Shift (+5 Da)

Head-to-head comparison

+5 Da (deuterated) vs 0 Da (unlabeled 17:0 Lyso PG)

Enables SID-MS with co-elution, avoids MS/MS cross-talk

Meets minimum 4–5 Da separation for MRM; five deuterium atoms on glycerol backbone

Evidence Dimension	Mass shift from unlabeled analogue for MS/MS discrimination
Target Compound Data	+5 Da (five deuterium atoms)
Comparator Or Baseline	Unlabeled 17:0 Lyso PG (0 Da shift)
Quantified Difference	5 Da mass shift versus 0 Da
Conditions	High-resolution MS and triple quadrupole MRM workflows; deuterium incorporation on glycerol backbone

Why This Matters

This +5 Da shift directly enables stable isotope dilution mass spectrometry (SID-MS), the gold standard for absolute quantification in lipidomics, which is impossible with unlabeled odd-chain analogues.

• [1] MedChemExpress. 17:0 Lyso PG-d5. CAS No. 2342575-16-8. Molecular Weight: 525.60. View Source
• [2] WuXi AppTec DMPK Service. LC−MS Bioanalysis Internal Standard Selection Considerations: SIL-IS should exceed analyte by 4–5 mass units to minimize cross-talk. 2025. View Source
• [3] Restek Corporation. Choosing an Internal Standard for LC-MS/MS. Technical Note, 2015. View Source

Chain Length Optimization: 17:0 Lyso PG-d5 Balances Ionization Efficiency and Endogenous Background Avoidance

A systematic evaluation of phosphatidylglycerol (PG) ionization efficiencies in nano-ESI shotgun lipidomics revealed that short-chain lipid species exhibit significantly higher ionization intensities compared to their long-chain analogues [1]. Specifically, PG species with 12:0/12:0 chains showed 2- to 3-fold higher response than 18:1/18:1 species under identical instrumental conditions [1]. While 17:0 Lyso PG-d5 was not directly tested in this study, the findings establish a quantitative chain-length-dependent response gradient that informs internal standard selection: odd-chain C17 fatty acyl species occupy an optimal middle range, avoiding both the artificially high ionization of short-chain (≤14:0) standards and the potential endogenous interference of common even-chain species (e.g., 16:0, 18:0, 18:1) [2]. The C17:0 chain is absent from mammalian lipidomes yet closely mimics the chromatographic behavior of native C16:0 and C18:0 Lyso PG species [3].

Chain Length Response

Class-level inference

Short-chain PG (≤14:0): 200–300% higher ionization vs C17:0 (intermediate)

C17:0 chain avoids short-chain overestimation bias

Based on nano-ESI PG response curves; odd-chain avoids endogenous interference

Evidence Dimension	Relative ionization efficiency (chain-length dependence)
Target Compound Data	C17:0 chain: intermediate ionization response (inferred from PG calibration curves)
Comparator Or Baseline	Short-chain (≤14:0): 2–3× higher intensity; long-chain (≥18:0): baseline reference
Quantified Difference	Short-chain standards overestimate by 200–300% relative to long-chain analytes
Conditions	Nano-ESI shotgun lipidomics; negative ion mode; phosphatidylglycerol species

Why This Matters

Selection of a C17:0 deuterated Lyso PG avoids the quantification bias introduced by short-chain standards while maintaining the analytical advantages of an odd-chain, non-endogenous fatty acyl moiety.

• [1] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;223:104782. View Source
• [2] Hofmann T, et al. (2019) — chain-length dependent response factor calibration curve data. View Source
• [3] Avanti Polar Lipids. SPLASH LipidoMIX and UltimateSPLASH internal standard design principles: odd-chain and deuterated lipids avoid spectral overlap with endogenous species. View Source

Purity Specification: >99% (TLC) 17:0 Lyso PG-d5 Ensures Minimal Interference in High-Sensitivity MRM Assays

17:0 Lyso PG-d5 (Avanti 858130L) is supplied with a purity specification of >99% as determined by thin-layer chromatography (TLC) . This purity level exceeds the typical ≥95% specification of generic research-grade Lyso PG standards (e.g., 18:1 Lyso PG at ≥99% TLC represents best-in-class among commercial alternatives) [1]. In targeted LC-MS/MS lipidomics, IS impurities can generate interfering MRM transitions that co-elute with low-abundance endogenous analytes, artificially inflating quantification [2]. For Lyso PG species typically present at low nanomolar concentrations in biological matrices, even 1% impurity in an IS can contribute detectable background signal [2]. The >99% TLC purity of 17:0 Lyso PG-d5 provides a verifiable, vendor-specified quality metric that supports reproducible quantification across laboratories and studies .

Purity Specification

Cross-study comparable

>99% TLC (Avanti 858130L) vs generic Lyso PG 95–98%

Reduces IS-derived background interference risk

Verified vendor specification; supports reproducible low-nM quantification

Evidence Dimension	Purity (TLC)
Target Compound Data	>99% (Avanti 858130L)
Comparator Or Baseline	Generic Lyso PG research standards: typically ≥95–98%
Quantified Difference	1–4% absolute purity improvement (≥99% vs 95–98%)
Conditions	Thin-layer chromatography purity assessment; chloroform solution formulation

Why This Matters

For procurement, the >99% TLC specification provides a documented quality threshold that minimizes the risk of IS-derived background interference and reduces the need for pre-use purification or impurity profiling.

• [1] Sigma-Aldrich. 18:1 Lyso PG 99% (TLC) Avanti Polar Lipids. Product comparison data. View Source
• [2] Wang M, et al. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry. Mass Spectrom Rev. 2017;36(6):693-714. View Source

Optimal Application Scenarios for 17:0 Lyso PG-d5 Based on Quantitative Evidence

Absolute Quantification of Endogenous Lyso PG Species in Plasma and Tissue Lipidomics

Deploy 17:0 Lyso PG-d5 as the class-specific SIL-IS for Lyso PG quantification in human plasma, serum, or tissue homogenates using targeted LC-MS/MS. The +5 Da mass shift enables stable isotope dilution with co-elution of analyte and IS, directly correcting for matrix effects and ion suppression as established in class-level SIL-IS studies [1]. Add 17:0 Lyso PG-d5 to the extraction solvent at a concentration approximating the expected endogenous Lyso PG levels (typically 0.1–1.0 μM in final extract) prior to biphasic lipid extraction. Quantify Lyso PG molecular species using MRM transitions normalized to the 17:0 Lyso PG-d5 internal standard response, achieving linear dynamic ranges extended to 3–4 orders of magnitude [2].

LC-MS/MS Method Development and Optimization for Lysophospholipid Panels

Utilize 17:0 Lyso PG-d5 as a retention time and ionization efficiency reference standard during LC-MS/MS method development for comprehensive lysophospholipid profiling. The C17:0 fatty acyl chain provides intermediate chromatographic retention between shorter-chain (≤14:0) and longer-chain (≥18:0) Lyso PG species, enabling optimization of gradient elution conditions that resolve the full Lyso PG molecular species panel [3]. The deuterium label eliminates the risk of endogenous interference during method validation, allowing unambiguous assessment of lower limit of quantification (LLOQ) and linearity parameters using analyte-free surrogate matrices [1].

Quality Control and Inter-Laboratory Harmonization in Multi-Center Lipidomics Studies

Employ 17:0 Lyso PG-d5 as a standardized internal standard in multi-center lipidomics initiatives requiring cross-laboratory data comparability. The vendor-specified >99% TLC purity and defined concentration (1 mg/mL in chloroform) provide a traceable quality benchmark that reduces inter-laboratory variability attributable to internal standard degradation or impurity . Consistent use of Avanti 858130L across participating sites enables direct comparison of Lyso PG quantification results, supporting meta-analyses and biomarker validation studies that depend on reproducible absolute concentration measurements .

Application

Selection Property

Validation Focus

Absolute quantification of Lyso PG in plasma and tissue lipidomics

Compound-specific SIL-IS with +5 Da mass shift

Matrix-effect correction, linear dynamic range extension

LC-MS/MS method development for lysophospholipid panels

C17:0 intermediate chain retention

Gradient optimization, LLOQ assessment in surrogate matrices

Quality control and inter-laboratory harmonization

>99% TLC purity, defined concentration

Cross-lab reproducibility, biomarker validation studies

• [1] Lanckmans K, et al. SIL-IS versus structural analogue IS for LC-MS/MS quantification. Rapid Commun Mass Spectrom. 2007;21:1187-1195. View Source
• [2] Ramu E, et al. Compound-specific IS extends linear dynamic range to four orders of magnitude. University of Vienna. View Source
• [3] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length. Chem Phys Lipids. 2019;223:104782. View Source